Cas no 2645-55-8 (Benzenepropanamine,N,N-dimethyl-g,g-diphenyl-)

• Product Name: Benzenepropanamine,N,N-dimethyl-g,g-diphenyl-
• CAS No: 2645-55-8
• MF: C₂₃H₂₅N
• MW: 315.45130610466
• CID: 291406
• PubChem ID: 266166
• Update Time: 2025-04-19

Benzenepropanamine,N,N-dimethyl-g,g-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,N,N-dimethyl-g,g-diphenyl-
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-yl] [(2R,3S)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl hydrogen phosphate
• 1-(N.N-Dimethylamino)-3.3.3-triphenylpropan
• CTK1C7968
• Methanimidamide, N,N-dimethyl-
• N,N-dimethylamidine
• N,N-Dimethylamin-3,3,3-triphenyl-1-propylamin
• N,N-Dimethyl-formamidin
• N,N-dimethyl-formamidine
• N,N-Dimethylformamidine
• N.N-Dimethyl-(3.3.3-triphenyl-propyl)-amin
• N.N-Dimethyl-< 3.3.3-triphenyl-propyl> -amin
• DTXSID30949337
• n,n-dimethyl-3,3,3-triphenylpropan-1-amine
• NSC-103377
• NSC103377
• 2645-55-8

• Inchi： 1S/C23H25N/c1-24(2)19-18-23(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,18-19H2,1-2H3
• InChI Key： MEUYRTNYVMSPBR-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 315.19885
• Monoisotopic Mass: 315.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 436.6°Cat760mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.579
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds